Cas no 1806322-35-9 (Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate
• CAS No: 1806322-35-9
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 4796591
• Update Time: 2025-06-08

Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-3-20-12(18)6-8-9(7-17)10(13(14,15)16)4-5-11(8)19-2/h4-5H,3,6H2,1-2H3
• InChI Key： VCZNMFSDZQALEB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1C#N)CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate (CAS No. 1806322-35-9): A Comprehensive Overview

Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate, identified by its CAS number 1806322-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of phenylacetate derivatives, characterized by its unique structural features that include a cyano group, a methoxy group, and a trifluoromethyl substituent. These functional groups contribute to its distinct chemical properties and potential applications in various scientific domains.

The structural configuration of Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate is highly intriguing from a chemical perspective. The presence of the cyano group (–CN) at the 2-position of the phenyl ring introduces a polar and electrophilic center, which can participate in various nucleophilic substitution reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the methoxy group (–OCH₃) at the 6-position enhances the compound's solubility in polar solvents, facilitating its use in solution-phase reactions. The trifluoromethyl group (–CF₃) at the 3-position contributes to electron-withdrawing effects, influencing the overall reactivity and electronic properties of the molecule.

In recent years, Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate has been explored for its potential applications in pharmaceutical development. The combination of its structural features suggests that it may serve as a precursor in the synthesis of bioactive compounds. For instance, researchers have investigated its role in developing novel therapeutic agents targeting neurological disorders. The cyano group can be further functionalized to introduce pharmacophores that interact with specific biological targets, while the methoxy and trifluoromethyl groups can modulate metabolic stability and bioavailability.

One of the most promising areas of research involving Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate is its use as a building block in medicinal chemistry. The compound's versatility allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For example, researchers have explored its utility in synthesizing inhibitors of enzymes involved in cancer metabolism. The electron-withdrawing nature of the trifluoromethyl group enhances binding affinity to enzyme active sites, making it an attractive candidate for drug design.

Moreover, Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate has been studied in conjunction with advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the phenyl ring, expanding its synthetic utility. These methods have enabled the preparation of derivatives with enhanced biological activity, further solidifying the compound's importance in pharmaceutical research.

The chemical synthesis of Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate involves multi-step processes that require careful optimization to ensure high yield and purity. Common starting materials include commercially available aromatic compounds that undergo sequential functionalization via cyanation, methylation, and triflation reactions. Each step must be meticulously controlled to avoid unwanted side products and to maintain regioselectivity.

In conclusion, Ethyl 2-cyano-6-methoxy-3-(trifluoromethyl)phenylacetate (CAS No. 1806322-35-9) is a versatile and valuable compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it an excellent candidate for developing novel therapeutic agents and exploring new synthetic pathways. As research continues to uncover its applications, this compound is poised to play an increasingly important role in advancing scientific discovery.